3-bromo-5-methoxy-4-[(2-methyl-2-propen-1-yl)oxy]benzamide

• IUPAC Name: 3-bromo-5-methoxy-4-(2-methylprop-2-enoxy)benzamide
• InChI: InChI=1S/C12H14BrNO3/c1-7(2)6-17-11-9(13)4-8(12(14)15)5-10(11)16-3/h4-5H,1,6H2,2-3H3,(H2,14,15)
• InChI Key: OCAFLTAXOFUVHX-UHFFFAOYSA-N
• Canonical SMILES: CC(=C)COC1=C(C=C(C=C1Br)C(=O)N)OC
• Molecular Formula: C12H14BrNO3
• Molecular Weight: 300.15 g/mol

Description

3-bromo-5-methoxy-4-[(2-methyl-2-propen-1-yl)oxy]benzamide is a chemical compound that has been the focus of scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 3-bromo-5-methoxy-4-[(2-methyl-2-propen-1-yl)oxy]benzamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and proteins involved in various cellular processes. It has been shown to inhibit the growth of cancer cells and bacteria by disrupting their normal cellular functions.
Biochemical and Physiological Effects
Studies have shown that this compound can induce apoptosis (programmed cell death) in cancer cells, inhibit the growth of bacteria, and reduce inflammation in animal models. It has also been shown to have low toxicity in vitro and in vivo.

Advantages and Limitations for Lab Experiments

One advantage of using 3-bromo-5-methoxy-4-[(2-methyl-2-propen-1-yl)oxy]benzamide in lab experiments is its potential to selectively target cancer cells and bacteria while sparing normal cells. However, its low solubility in water and limited availability may pose challenges for its use in certain experiments.

Future Directions

Future research on 3-bromo-5-methoxy-4-[(2-methyl-2-propen-1-yl)oxy]benzamide could focus on its potential applications in drug development, particularly for the treatment of cancer and infectious diseases. It could also be studied further to elucidate its mechanism of action and to develop more efficient synthesis methods. Additionally, its potential toxicity and side effects should be further investigated to ensure its safety for use in humans.

Synthesis Methods

The synthesis of 3-bromo-5-methoxy-4-[(2-methyl-2-propen-1-yl)oxy]benzamide involves several steps, including the reaction of 3-bromo-5-methoxy-4-hydroxybenzoic acid with thionyl chloride to form the corresponding acid chloride. The acid chloride is then reacted with 2-methylprop-2-en-1-ol and triethylamine to give the desired product.

Scientific Research Applications

3-bromo-5-methoxy-4-[(2-methyl-2-propen-1-yl)oxy]benzamide has been studied for its potential applications in various fields, including medicinal chemistry, pharmacology, and biochemistry. It has been shown to have antimicrobial, anticancer, and anti-inflammatory properties.